Cas no 114874-31-6 (5-isothiocyanato-1-methyl-1H-pyrazole)

5-isothiocyanato-1-methyl-1H-pyrazole structure

114874-31-6 structure

Product Name:5-isothiocyanato-1-methyl-1H-pyrazole

CAS No:114874-31-6

MF:C₅H₅N₃S

MW:139.178298711777

CID:2125010

PubChem ID:14252762

Update Time:2025-04-21

5-isothiocyanato-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-isothiocyanato-1-methyl-1H-pyrazole
- 5-isothiocyanato-1-methylpyrazole
- 1H-Pyrazole, 5-isothiocyanato-1-methyl-
- 114874-31-6
- SY326220
- EN300-7251033
- SCHEMBL9373386
- MFCD26402642
- DB-333060
- 1-methyl-5-pyrazolylisothiocyanate
- HOYIXCWFHCAPED-UHFFFAOYSA-N
- DTXSID40558055
- Inchi： 1S/C5H5N3S/c1-8-5(6-4-9)2-3-7-8/h2-3H,1H3
- InChI Key： HOYIXCWFHCAPED-UHFFFAOYSA-N
- SMILES： S=C=NC1=CC=NN1C

Computed Properties

Exact Mass: 139.02041835Da
Monoisotopic Mass: 139.02041835Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 62.3Å²

5-isothiocyanato-1-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P000FU9-50mg	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	50mg	$300.00	2023-12-26
1PlusChem	1P000FU9-100mg	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	100mg	$418.00	2023-12-26
1PlusChem	1P000FU9-250mg	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	250mg	$588.00	2023-12-26
1PlusChem	1P000FU9-500mg	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	500mg	$888.00	2023-12-26
1PlusChem	1P000FU9-1g	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	1g	$1122.00	2023-12-26
1PlusChem	1P000FU9-2.5g	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	2.5g	$2139.00	2023-12-26
1PlusChem	1P000FU9-5g	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	5g	$3134.00	2023-12-26
1PlusChem	1P000FU9-10g	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	10g	$4614.00	2023-12-26
Aaron	AR000G2L-50mg	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	50mg	$300.00	2025-02-13
Aaron	AR000G2L-100mg	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	100mg	$435.00	2025-02-13

5-isothiocyanato-1-methyl-1H-pyrazole Related Literature

1. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
4. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
5. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

114874-31-6 (5-isothiocyanato-1-methyl-1H-pyrazole) Related Products

Recommended suppliers

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Joy Biotech Ltd

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.

Nanjing jingzhu bio-technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing jingzhu bio-technology Co., Ltd.

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing Jubai Biopharm

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Hubei Cuiyuan Biotechnology Co.,Ltd